2-(4-Chloronaphthalen-2-yl)acetonitrile
Description
These compounds typically feature a nitrile (-CN) group attached to a carbon adjacent to a substituted aromatic ring.
Properties
CAS No. |
191106-24-8 |
|---|---|
Molecular Formula |
C12H8ClN |
Molecular Weight |
201.65 g/mol |
IUPAC Name |
2-(4-chloronaphthalen-2-yl)acetonitrile |
InChI |
InChI=1S/C12H8ClN/c13-12-8-9(5-6-14)7-10-3-1-2-4-11(10)12/h1-4,7-8H,5H2 |
InChI Key |
ZWICQGTYLYPEDA-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=C(C=C2Cl)CC#N |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C=C2Cl)CC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Quantum Chemical Studies: DFT calculations on 2-(2,4-dichlorophenyl)acetonitrile reveal non-planar geometries and localized HOMO/LUMO orbitals on the aromatic ring, suggesting sites for electrophilic attack.
- Safety Considerations : Chlorinated acetonitriles require stringent handling; for example, 2-(4-methyl-3-nitrophenyl)acetonitrile mandates ventilation and PPE due to toxicity risks.
- Gaps in Data : Direct comparisons of naphthalene vs. phenyl analogs are absent in the literature, necessitating further experimental studies on the target compound.
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